Cas no 69169-03-5 (methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate)

methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate structure
69169-03-5 structure
Product Name:methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate
CAS No:69169-03-5
MF:C10H8N2O5
MW:236.18092250824
CID:973196
PubChem ID:12474978
Update Time:2025-04-19

methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate
    • methyl 2-(5-nitro-1,2-benzoxazol-3-yl)acetate
    • AB44718
    • 69169-03-5
    • DTXSID60499673
    • METHYL2-(5-NITROBENZO[D]ISOXAZOL-3-YL)ACETATE
    • Methyl (5-nitro-1,2-benzoxazol-3-yl)acetate
    • Inchi: 1S/C10H8N2O5/c1-16-10(13)5-8-7-4-6(12(14)15)2-3-9(7)17-11-8/h2-4H,5H2,1H3
    • InChI Key: NOVRJWNUKYEYCI-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(CC(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.04300
  • Monoisotopic Mass: 236.04332136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 98.2Ų

Experimental Properties

  • PSA: 98.15000
  • LogP: 1.97470
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